Cas no 2227819-83-0 ((3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid
• CAS No: 2227819-83-0
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 6516431
• PubChem ID: 165694325
• Update Time: 2025-06-26

(3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid
• 2227819-83-0
• EN300-1920843

• Inchi： 1S/C9H8BrClO3/c10-6-1-5(2-7(11)3-6)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)/t8-/m0/s1
• InChI Key： KUOGRXYPJWMIMV-QMMMGPOBSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@H](CC(=O)O)O)Cl

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid (CAS No. 2227819-83-0)

(3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid, with the CAS number 2227819-83-0, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in drug discovery and molecular biology.

The molecular structure of (3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid consists of a propanoic acid backbone substituted with a (3S)-configured hydroxyl group and a phenyl ring at the third carbon position. The phenyl ring is further modified with bromine and chlorine atoms at the 3rd and 5th positions, respectively. This specific arrangement of functional groups contributes to the compound's distinct chemical reactivity and biological activity.

In recent years, there has been growing interest in this compound due to its potential role as an intermediate in the synthesis of pharmaceuticals. The presence of both bromine and chlorine atoms makes it a valuable building block for further chemical modifications, enabling the development of more complex molecules with tailored properties. Researchers have been exploring its utility in constructing novel heterocyclic compounds, which are known for their diverse biological activities.

One of the most compelling aspects of (3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid is its potential application in drug development. The hydroxyl group and the chiral center at the third carbon position provide opportunities for selective interactions with biological targets. This has led to investigations into its role as a precursor for chiral drugs, which are often more effective and have fewer side effects compared to their racemic counterparts.

Recent studies have highlighted the compound's significance in the context of enzyme inhibition. The specific arrangement of substituents on the phenyl ring can influence the binding affinity and selectivity of enzymes, making it a promising candidate for developing enzyme inhibitors. For instance, researchers have been studying its interaction with cytochrome P450 enzymes, which are crucial in metabolizing a wide range of drugs.

The synthesis of (3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid presents both challenges and opportunities. The stereochemistry at the third carbon position requires precise control during synthesis to ensure high enantiomeric purity. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, have been employed to achieve this goal. These methods not only enhance the yield but also improve the overall quality of the final product.

In addition to its pharmaceutical applications, this compound has shown potential in material science. The unique structural features allow for its incorporation into polymers and other materials, enhancing their functional properties. For example, researchers have explored its use in creating biodegradable polymers that could find applications in medical implants and drug delivery systems.

The biological activity of (3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid has also been investigated in various cellular systems. Preliminary studies suggest that it may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its interaction with certain signaling pathways has been examined, providing insights into its potential role in modulating cellular processes.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Extensive toxicity studies have been conducted to assess its potential hazards and ensure safe handling during research and industrial applications. These studies have demonstrated that under controlled conditions, (3S)-3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid is relatively non-toxic, making it suitable for further development without significant safety concerns.

The future prospects of this compound are promising, with ongoing research aimed at expanding its applications across multiple fields. As our understanding of its properties continues to grow, new uses are likely to emerge, further solidifying its importance in both academic research and industrial development.